Cas no 32767-68-3 (2-(2-methylpropoxy)tetrahydro-2H-pyran)
32767-68-3 structure
Product name:2-(2-methylpropoxy)tetrahydro-2H-pyran
2-(2-methylpropoxy)tetrahydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methylpropoxy)tetrahydro-2H-pyran
- 2-(2-methylpropoxy)oxane
- 2-(sec.-Butoxy)oxan
- 2H-Pyran, tetrahydro-2-(2-methylpropoxy)-
- 2H-Pyran, tetrahydro-2-isobutoxy-
- 2-Isobutoxytetrahydropyran
- 2-Isobutoxy-tetrahydro-pyran
- AI3-28486
- BRN 0104847
- NSC97536
- Pyran, 2-isobutoxy-tetrahydro-
- tetrahydro-2-isobutoxy-2H-pyran
- Tetrahydropyrane, 2-(2-methylpropyl)
- NSC-97536
- SCHEMBL4496192
- NSC 97536
- 32767-68-3
- Tetrahydro-2-(2-methylpropoxy)-2H-pyran
- ZDFZISUAJPDZKM-UHFFFAOYSA-N
- DTXSID301278667
- 4-17-00-01040 (Beilstein Handbook Reference)
-
- Inchi： InChI=1S/C9H18O2/c1-8(2)7-11-9-5-3-4-6-10-9/h8-9H,3-7H2,1-2H3
- InChI Key： ZDFZISUAJPDZKM-UHFFFAOYSA-N
- SMILES： CC(C)COC1CCCCO1
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 2.3
Experimental Properties
- Density: 0.9003 (rough estimate)
- Boiling Point: 223.34°C (rough estimate)
- Refractive Index: 1.4350 (estimate)
- PSA: 18.46
- LogP: 2.18560
2-(2-methylpropoxy)tetrahydro-2H-pyran Related Literature
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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